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Compound of Interest

Compound Name: Spizofurone

Cat. No.: B1682172 Get Quote

Disclaimer: Specific safety data sheet (SDS) and detailed disposal procedures for Spizofurone
(CAS: 72492-12-7) are not readily available in the public domain. The following guidance is

based on best practices for the disposal of hazardous research chemicals and information

available for structurally related compounds, such as benzofuran derivatives. Researchers

must consult with their institution's Environmental Health and Safety (EHS) department for

specific protocols and to ensure compliance with local, state, and federal regulations.

The proper disposal of chemical waste is a critical component of laboratory safety and

regulatory compliance. For researchers, scientists, and drug development professionals,

adherence to established procedures is vital to protect personnel and the environment.

Spizofurone, as a research chemical, should be handled as a potentially hazardous

substance.

Key Data Summary for Prudent Handling
While quantitative hazard data for Spizofurone is not available, the following table outlines

general safety and disposal parameters based on common laboratory chemicals and related

compounds. This information should be used as a conservative guide in the absence of a

specific SDS.
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Property Guideline Source

Chemical Name Spizofurone -

CAS Number 72492-12-7 [1]

Known Hazards

Treat as hazardous. Based on

related benzofuran

compounds, may be harmful if

swallowed, a skin and eye

irritant, and potentially harmful

to aquatic life with long-lasting

effects.

[2]

Primary Disposal Route

Collection by a licensed

hazardous waste disposal

service. Do not dispose of

down the drain or in regular

trash.

[2][3]

Personal Protective Equipment

(PPE)

Safety goggles, chemical-

resistant gloves, and a lab

coat. Work should be

conducted in a well-ventilated

area, preferably a chemical

fume hood.

[2][4]

Experimental Protocol: Waste Segregation and
Disposal
The following step-by-step procedure outlines a general protocol for the safe disposal of

Spizofurone from a laboratory setting.

Personal Protective Equipment (PPE): Before handling Spizofurone waste, ensure

appropriate PPE is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

[2][4]

Waste Identification and Segregation:
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Treat all waste containing Spizofurone as hazardous waste.[2]

Segregate Spizofurone waste from other waste streams to prevent incompatible chemical

reactions.[2]

Keep solid and liquid waste in separate, designated containers.[2]

Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible container for waste collection.

The container should have a secure screw cap.[2]

As soon as the first drop of waste is added, label the container clearly with the words

"Hazardous Waste".[2][5]

The label must include the full chemical name "Spizofurone" and indicate its potential

hazards (e.g., "Toxic," "Handle with Care"). Do not use abbreviations.[6]

Accumulation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.[2][5]

The SAA should be under the direct supervision of laboratory personnel and clearly

marked.[2]

Keep the container tightly closed at all times, except when adding waste.[2][3]

Do not overfill the container; leave at least 10% headspace to allow for expansion.[2]

Arranging for Disposal:

Do not dispose of Spizofurone down the sink or in the general trash.[2][3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for a pickup of the hazardous waste.[2][3] Follow your institution's specific procedures for

requesting a waste pickup.
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Empty Container Disposal:

Empty containers that held Spizofurone must be triple-rinsed with a suitable solvent.[3]

The rinsate from this cleaning process must be collected and disposed of as hazardous

waste.[3]

After triple-rinsing, deface or remove the original label and dispose of the container

according to your institution's guidelines for non-hazardous laboratory glassware or

plastic.[7]

Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of Spizofurone.

Preparation Containment Storage Disposal

Wear Appropriate PPE Identify & Segregate Waste Select Compatible Container Label as 'Hazardous Waste' with Chemical Name Store in Designated SAA Keep Container Closed Contact EHS for Pickup Properly Dispose of Empty, Triple-Rinsed Containers

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Spizofurone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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